Cas no 1498457-08-1 (1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl-)

• Product Name: 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl-
• CAS No: 1498457-08-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6506885
• Update Time: 2025-07-23

1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl-

• Inchi： 1S/C8H14N4O/c1-2-12-8(10-6-11-12)5-13-7-3-9-4-7/h6-7,9H,2-5H2,1H3
• InChI Key： MIEQTHSPVMCJDC-UHFFFAOYSA-N
• SMILES： N1(CC)C(COC2CNC2)=NC=N1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 343.8±52.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl-

Recent Advances in the Study of 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- (CAS: 1498457-08-1)

The compound 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- (CAS: 1498457-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and azetidine moieties, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- exhibits high selectivity for certain kinase targets, making it a viable candidate for targeted cancer therapies. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mechanisms, revealing a strong interaction with the ATP-binding site of the target kinases.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that derivatives of 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- showed significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

Another noteworthy development is the compound's application in neurodegenerative disease research. A preclinical study published in Neuropharmacology in early 2024 investigated the neuroprotective effects of 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- in models of Alzheimer's disease. The results indicated that the compound could reduce amyloid-beta aggregation and mitigate synaptic dysfunction, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Despite these promising findings, challenges remain in the development of 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current efforts are focused on synthesizing analogs with improved pharmacokinetic profiles while retaining the compound's therapeutic efficacy.

In conclusion, 1H-1,2,4-Triazole, 5-[(3-azetidinyloxy)methyl]-1-ethyl- (CAS: 1498457-08-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological properties, positioning it as a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.